1. Home
  2. Product
  3. 2-amino-9-[(1-hydroxy-3-methoxypropan-2-yl)oxymethyl]-3H-purin-6-one
2-amino-9-[(1-hydroxy-3-methoxypropan-2-yl)oxymethyl]-3H-purin-6-one 2-amino-9-[(1-hydroxy-3-methoxypropan-2-yl)oxymethyl]-3H-purin-6-one
Brand Name: Vulcanchem
CAS No.: 108436-45-9
VCID: VC21182877
InChI: InChI=1S/C10H15N5O4/c1-18-3-6(2-16)19-5-15-4-12-7-8(15)13-10(11)14-9(7)17/h4,6,16H,2-3,5H2,1H3,(H3,11,13,14,17)
SMILES: COCC(CO)OCN1C=NC2=C1NC(=NC2=O)N
Molecular Formula: C10H15N5O4
Molecular Weight: 269.26 g/mol

2-amino-9-[(1-hydroxy-3-methoxypropan-2-yl)oxymethyl]-3H-purin-6-one

CAS No.: 108436-45-9

Cat. No.: VC21182877

Molecular Formula: C10H15N5O4

Molecular Weight: 269.26 g/mol

* For research use only. Not for human or veterinary use.

2-amino-9-[(1-hydroxy-3-methoxypropan-2-yl)oxymethyl]-3H-purin-6-one - 108436-45-9

Specification

CAS No. 108436-45-9
Molecular Formula C10H15N5O4
Molecular Weight 269.26 g/mol
IUPAC Name 2-amino-9-[(1-hydroxy-3-methoxypropan-2-yl)oxymethyl]-3H-purin-6-one
Standard InChI InChI=1S/C10H15N5O4/c1-18-3-6(2-16)19-5-15-4-12-7-8(15)13-10(11)14-9(7)17/h4,6,16H,2-3,5H2,1H3,(H3,11,13,14,17)
Standard InChI Key CVWDOLKVWKFQDM-UHFFFAOYSA-N
Isomeric SMILES COCC(CO)OCN1C=NC2=C1NC(=NC2=O)N
SMILES COCC(CO)OCN1C=NC2=C1NC(=NC2=O)N
Canonical SMILES COCC(CO)OCN1C=NC2=C1NC(=NC2=O)N

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19